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Compound of Interest

Compound Name: 1-(Methylsulfonyl)-1H-pyrazole

Cat. No.: B13641342

Get Quote

Part 1: Executive Summary & Chemical Profile
1-(Methylsulfonyl)-1H-pyrazole (CAS: 262859-70-1) is a specialized reagent primarily used in

organic synthesis as a sulfonyl transfer agent. Unlike highly volatile sulfonyl chlorides, this

-sulfonylazole offers a balance of reactivity and stability, allowing for the selective mesylation of
amines and alcohols.

However, its stability profile presents specific disposal challenges.[1] It resists rapid hydrolysis

compared to acid chlorides, meaning it persists longer in waste streams. Improper disposal can

lead to the release of sulfur oxides (

) and nitrogen oxides (

) upon uncontrolled combustion.
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Parameter Data

Chemical Name 1-(Methylsulfonyl)-1H-pyrazole

CAS Number 262859-70-1

Molecular Formula

Molecular Weight 146.17 g/mol

Physical State Off-white to white crystalline solid

Solubility
Soluble in DCM, THF, Ethyl Acetate; limited

solubility in water.

Reactivity Class -Sulfonylazole (Sulfonamide-like); Weakly

electrophilic.

Part 2: Hazard Assessment & Safety Logic
Before initiating disposal, you must understand the why behind the protocol. This compound is

not P-listed (acutely toxic) under RCRA, but it carries specific hazards that dictate its waste

stream.

Reactivity & Decomposition[2]
Thermal Instability: Like many nitrogen-rich heterocycles linked to sulfonyl groups, this

compound can decompose exothermically at high temperatures.

Combustion Byproducts: Incineration without scrubbing releases Sulfur Dioxide (

) and Nitrogen Oxides (

), which are corrosive and environmentally regulated.

Hydrolysis: While less reactive than methanesulfonyl chloride, it will eventually hydrolyze in

aqueous acidic/basic conditions to release methanesulfonic acid and pyrazole.

GHS Hazard Classification (Derived)
H315: Causes skin irritation.[2][3]
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H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.

Precautionary Principle: Treat as a potential sensitizer due to the sulfonyl moiety.

Part 3: Step-by-Step Disposal Procedures
Protocol A: Solid Waste Disposal (Pure Substance)
Use this protocol for expired reagents, spill cleanup residues, or excess solid material.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk during transport.

Segregation: Do NOT mix with strong oxidizers (e.g., permanganates, nitrates) or strong

bases in the solid waste bin. The heat of reaction could trigger decomposition.

Labeling:

Primary Label: "Hazardous Waste - Solid."

Constituents: "1-(Methylsulfonyl)-1H-pyrazole."[4][5][6][7]

Hazard Checkbox: [x] Toxic [x] Irritant.[5]

Final Disposition: This stream must be routed for High-Temperature Incineration with gas

scrubbing. Do not landfill.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Use this protocol for reaction mixtures containing the reagent.

Solvent Assessment: Determine the primary solvent.

Halogenated (DCM, Chloroform): Segregate into "Halogenated Organic Waste."

Non-Halogenated (THF, EtOAc): Segregate into "Non-Halogenated Organic Waste."[8]
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Quenching (Recommended for High Concentrations):

If the waste solution contains >10% active reagent, perform a mild quench before binning

to prevent downstream reactivity.

Quench Step: Add the solution slowly to a mixture of dilute aqueous sodium hydroxide

(1M) and methanol. Stir for 30 minutes to hydrolyze the

-sulfonyl bond.

Result: This converts the reactive reagent into Methanesulfonate (salt) and Pyrazole,

which are thermodynamically stable.

Disposal: Pour the quenched mixture into the appropriate solvent waste carboy.

Protocol C: Contaminated Glassware & Spills
Spill Cleanup:

Solid Spill: Do not dry sweep if dust generation is likely. Use a damp paper towel or a

HEPA vacuum. Place waste in the Solid Waste container.

Surface Decontamination: Wipe the area with 10% sodium carbonate solution to neutralize

any hydrolyzed methanesulfonic acid, followed by water.

Glassware:

Rinse glassware with Acetone or Methanol before washing with water. Collect the first

rinse as organic waste.

Wash with detergent and water.

Part 4: Decision Matrix & Workflow
The following diagram illustrates the logical flow for determining the correct waste stream,

ensuring compliance with standard laboratory safety practices.
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Waste Generation:
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Caption: Operational decision tree for segregating 1-(Methylsulfonyl)-1H-pyrazole waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nems.nih.gov [nems.nih.gov]

2. fishersci.com [fishersci.com]

3. tcichemicals.com [tcichemicals.com]

4. Page loading... [wap.guidechem.com]

5. echemi.com [echemi.com]

6. researchgate.net [researchgate.net]

7. 1H-PYRAZOLE, 1-(METHYLSULFONYL)- | 262859-70-1 [chemicalbook.com]

8. nipissingu.ca [nipissingu.ca]

To cite this document: BenchChem. [1-(Methylsulfonyl)-1H-pyrazole: Proper Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13641342/docs#1-methylsulfonyl-1h-pyrazole-
proper-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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